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Compound of Interest

Compound Name: RS100329 hydrochloride

Cat. No.: B1662274 Get Quote

Essential Safety and Handling Guide for
RS100329 Hydrochloride
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational plans, and disposal

procedures for handling RS100329 hydrochloride (CAS: 1215654-26-4). Adherence to these

guidelines is critical to ensure personal safety and maintain a secure laboratory environment.

Product Information and Physical Properties
RS100329 hydrochloride is a potent and selective α1A-adrenoceptor antagonist. It is supplied

as a white solid and is soluble in water.
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Property Value Source

CAS Number 1215654-26-4 [1][2]

Molecular Formula C₂₀H₂₅F₃N₄O₃·HCl [2]

Molecular Weight 462.89 g/mol [2]

Appearance White Solid

Solubility Soluble to 100 mM in water [2]

Storage Conditions

Store at room temperature for

short term. For long-term

storage, keep at -20°C in a dry

and dark place.

Personal Protective Equipment (PPE)
Due to the biologically active nature of RS100329 hydrochloride, a comprehensive approach

to personal protection is mandatory. The following PPE must be worn at all times when

handling this compound.
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PPE Category Required Equipment Specifications

Eye Protection
Safety glasses with side

shields or goggles

Must be worn to prevent eye

contact with dust or solutions.

Hand Protection Nitrile gloves

Inspect gloves for tears or

holes before use. Change

gloves frequently and

immediately if contaminated.

Body Protection Laboratory coat

A fully buttoned lab coat

should be worn to protect skin

and clothing.

Respiratory Protection

Use in a well-ventilated area. If

handling large quantities or if

dust is generated, a NIOSH-

approved respirator may be

necessary.

A chemical fume hood is the

preferred engineering control.

Operational Plan: Step-by-Step Handling
Procedures
This section outlines the procedural workflow for the safe handling and use of RS100329
hydrochloride from receipt to disposal.

Receiving and Storage
Inspect: Upon receipt, visually inspect the container for any damage or leaks.

Verify: Confirm that the product name and CAS number on the label match the order.

Store: Transfer the compound to the appropriate storage location as specified in the table

above. Ensure the container is tightly sealed.

Preparation of Stock Solutions
Work Area: All weighing and solution preparation should be conducted in a chemical fume

hood to minimize inhalation exposure.
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Weighing: Carefully weigh the desired amount of the solid compound. Avoid generating dust.

Dissolving: Add the solvent (e.g., water) to the solid. Gently agitate until fully dissolved.

Labeling: Clearly label the solution container with the compound name, concentration,

solvent, and date of preparation.

Experimental Use
Controlled Area: Conduct all experiments involving RS100329 hydrochloride in a

designated and clearly marked area.

Avoid Contact: Take all necessary precautions to avoid direct contact with skin, eyes, and

clothing.

Post-Experiment: Decontaminate all work surfaces and equipment after use.

Emergency Procedures
Immediate and appropriate action is crucial in the event of accidental exposure or a spill.
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Emergency Situation First Aid and Spill Response

Eye Contact

Immediately flush eyes with copious amounts of

water for at least 15 minutes, occasionally lifting

the upper and lower eyelids. Seek medical

attention.

Skin Contact

Immediately wash the affected area with soap

and plenty of water. Remove contaminated

clothing. Seek medical attention if irritation

persists.

Inhalation

Move the individual to fresh air. If not breathing,

give artificial respiration. If breathing is difficult,

give oxygen. Seek medical attention.

Ingestion

Do not induce vomiting. Wash out mouth with

water, provided the person is conscious. Seek

immediate medical attention.

Small Spill

Wear appropriate PPE. Carefully sweep up the

solid material, avoiding dust generation, and

place it in a sealed container for disposal. Clean

the spill area with a suitable decontaminating

agent.

Large Spill

Evacuate the area. Restrict access. Wear

appropriate PPE, including respiratory

protection. Follow institutional procedures for

large chemical spills.

Disposal Plan
All waste containing RS100329 hydrochloride must be treated as hazardous chemical waste

and disposed of in accordance with institutional, local, state, and federal regulations.

Waste Collection:

Solid Waste: Collect unused solid compound and any contaminated disposable materials

(e.g., weigh boats, paper towels) in a clearly labeled, sealed hazardous waste container.
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Liquid Waste: Collect all solutions containing RS100329 hydrochloride in a labeled,

sealed, and appropriate hazardous liquid waste container. Do not mix with incompatible

waste streams.

Labeling: All waste containers must be clearly labeled with "Hazardous Waste," the full

chemical name "RS100329 hydrochloride," and the primary hazards.

Storage Pending Disposal: Store waste containers in a designated, secure, and well-

ventilated secondary containment area, away from incompatible materials.

Arranging for Disposal: Contact your institution's Environmental Health and Safety (EHS)

office to arrange for the pickup and proper disposal of the hazardous waste. Do not pour any

solutions down the drain.
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Workflow for Safe Handling of RS100329 Hydrochloride
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Caption: Workflow for the safe handling of RS100329 hydrochloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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